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Get Quote

Core Compound Profile

The table below summarizes the key technical data for the GLUT1 inhibitor BAY-876.

Property Description

IUPAC Name N4-[1-[(4-Cyanophenyl)methyl]-5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-7-fluoro-

2,4-quinolinedicarboxamide [1]

Molecular
Weight

496.42 g/mol [1] [2] [3]

CAS Number 1799753-84-6 [1] [4] [5]

Solubility Soluble in DMSO (e.g., 100 mM) [1] [2] [5]

Storage -20°C (stable for years as supplied; DMSO solutions stable for months at -20°C) [5]

[3]

Biological
Activity

Potent, selective, orally active, and cell-permeable GLUT1 inhibitor [1] [4]

Mechanism of Action & Selectivity
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BAY-876 is a highly selective, competitive inhibitor that targets the first step in glycolysis: the transport of

glucose into the cell.

Primary Target & Potency: BAY-876 potently inhibits Glucose Transporter 1 (GLUT1), which is
frequently overexpressed in many cancers to fuel their high glycolytic rate (the Warburg effect). Its

reported IC50 value for GLUT1 is 2 nM [1] [4] [2].
Selectivity Profile: It demonstrates excellent selectivity for GLUT1 over other closely related

transporters, making it a superior chemical probe. The following table compares its potency against
different GLUT isoforms [1] [4]:

GLUT Isoform IC50 Value Selectivity vs. GLUT1

GLUT1 (SLC2A1) 2 nM -

GLUT4 (SLC2A4) 0.29 µM > 130-fold

GLUT3 (SLC2A3) 1.67 µM > 800-fold

GLUT2 (SLC2A2) 10.08 µM > 5000-fold

The diagram below illustrates the core mechanism of action of BAY-876 and its downstream cellular

consequences in a cancer cell.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s520545?utm_src=pdf-body
https://www.smolecule.com/products/s520545?utm_src=pdf-body
https://www.tocris.com/products/bay-876_6199
https://www.medchemexpress.com/BAY-876.html?srsltid=AfmBOooczI27eyJWovsSGG_EM2G-PYocXjXyb99GtKiRTKxFKRkxrGAB
https://www.selleckchem.com/products/bay-876.html
https://www.tocris.com/products/bay-876_6199
https://www.medchemexpress.com/BAY-876.html?srsltid=AfmBOooczI27eyJWovsSGG_EM2G-PYocXjXyb99GtKiRTKxFKRkxrGAB
https://www.smolecule.com/products/s520545?utm_src=pdf-body
https://www.smolecule.com/products/s520545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


BAY-876 Application
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Click to download full resolution via product page

Experimental Evidence & Protocols

Recent studies have elucidated the anti-cancer effects of BAY-876 across various cancer types, providing

robust experimental protocols.

Colorectal Cancer (CRC) Models (2025)

A 2025 study investigated the effects of BAY-876 on five human CRC cell lines (HCT116, DLD1,

COLO205, LoVo, and Caco-2) and in a mouse xenograft model [6].
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In Vitro Protocol:
Cell Lines: HCT116, DLD1, COLO205, LoVo, Caco-2.
Viability Assay: Cells were seeded in 96-well plates and treated with a range of BAY-876
concentrations. After 24 hours, cell viability was measured using an MTS assay [6].
Proliferation Assay: For growth curves, cells were cultured in 6-well plates and treated with

BAY-876 for three days, after which they were counted with an automated cell counter [6].
Key Findings:

BAY-876 treatment inhibited cell proliferation across multiple CRC lines.
It induced a metabolic shift, enhancing mitochondrial respiration. This led to increased
reactive oxygen species (ROS) and elevated apoptosis rates [6].

In Vivo Protocol:
A mouse xenograft model was established using HCT116 cells.
BAY-876 was dissolved in carboxymethylcellulose (CMC) for in vivo administration.

The study reported clear tumor-inhibitory effects in the treated groups [6].

Head and Neck Squamous Cell Carcinoma (HNSCC) Models
(2024)

A 2024 study explored BAY-876 as a single agent and in combination therapy for HNSCC [7].

Glucose Uptake Assay:

Method: Used a fluorescent glucose biosensor (FLII12Pglu-700u,δ6) for real-time live-cell
imaging.

Procedure: HNSCC cells were treated with BAY-876 (10 nM to 100 µM). The biosensor
confirmed that BAY-876 significantly blocked glucose uptake after the addition of 25 mM

glucose to the media [7].
Combination Therapy:

Strategy: Co-treatment of BAY-876 with bitter taste receptor (T2R) agonists.
Result: The combination of low-concentration BAY-876 and T2R agonists showed enhanced
apoptotic effects, suggesting a promising synergistic strategy to overcome tumor resistance
[7].

Novel Delivery System for Immunotherapy (2025)

A 2025 study designed an advanced delivery system to improve the targeting and efficacy of BAY-876 [8].

Experimental Approach:
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Vehicle: Loaded BAY-876 into extracellular vesicles derived from cancer-associated fibroblasts

(CAF-derived EVs, or cEVs).
Targeting: These cEVs specifically deliver BAY-876 to GLUT1-high CAFs and tumor cells.

Key Outcome: The cEV-BAY-876 complex successfully reversed the immunosuppressive tumor
microenvironment, decreased tissue stiffness, and enhanced the infiltration of cancer-fighting CD8+ T

cells. When combined with an anti-PD-L1 antibody, it exerted strong synergistic anti-cancer
effects [8].

Purchasing Information for Research

BAY-876 is sold for research use only. The following suppliers are reputable sources, but you must contact

them directly for current pricing and availability.

Supplier
Catalog Number
Example

Notes

Tocris Bioscience [1] 6199 Provides detailed solubility data, references, and

technical resources.

MedChemExpress
(MCE) [4]

HY-100017 Offers various package sizes (e.g., 5 mg, 10 mg,

25 mg).

Selleck Chemicals [2] S8372 Lists in vivo formulation guides (e.g., in CMC-Na

or corn oil).

Cayman Chemical [9] 19961 A well-established supplier of biochemicals.

Focus Biomolecules [5] 10-4708 Summarizes key application areas and references.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s520545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

